Cas no 1211523-18-0 (Methyl 2-isopropylisonicotinate)

• Product Name: Methyl 2-isopropylisonicotinate
• CAS No: 1211523-18-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4826957
• Update Time: 2025-10-29

Methyl 2-isopropylisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-isopropylisonicotinate
• GS2363

• Inchi： 1S/C10H13NO2/c1-7(2)9-6-8(4-5-11-9)10(12)13-3/h4-7H,1-3H3
• InChI Key： IHCYKVVXKBWBSK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(C=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-isopropylisonicotinate

Comprehensive Overview of Methyl 2-isopropylisonicotinate (CAS No. 1211523-18-0)

Methyl 2-isopropylisonicotinate (CAS No. 1211523-18-0) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and fine chemical synthesis. This ester derivative of isonicotinic acid features a methyl ester group and an isopropyl substitution at the 2-position of the pyridine ring, offering unique reactivity and functional versatility. Its molecular structure makes it a valuable intermediate for constructing complex heterocyclic frameworks, particularly in medicinal chemistry where nicotinate derivatives are pivotal.

In recent years, the demand for Methyl 2-isopropylisonicotinate has surged due to its role in developing bioactive molecules and crop protection agents. Researchers highlight its potential in designing enzyme inhibitors and ligands for receptor modulation, aligning with trends in targeted drug discovery. The compound’s lipophilicity and steric effects from the isopropyl group enhance membrane permeability, a critical factor in optimizing drug candidates.

Synthetic routes to CAS No. 1211523-18-0 often involve esterification of 2-isopropylisonicotinic acid or Pd-catalyzed cross-coupling reactions. Innovations in green chemistry have spurred interest in solvent-free protocols or microwave-assisted synthesis to improve yield and sustainability—a response to the industry’s focus on eco-friendly manufacturing. Analytical characterization typically employs HPLC, NMR, and mass spectrometry to ensure purity, a key concern for end-users.

Beyond pharmaceuticals, Methyl 2-isopropylisonicotinate finds applications in flavor and fragrance industries, where its pyridine core contributes to aromatic profiles. Regulatory compliance with REACH and FDA guidelines ensures its safe use, though non-hazardous handling remains emphasized. Frequently searched queries like "synthesis of Methyl 2-isopropylisonicotinate" or "1211523-18-0 suppliers" reflect market interest, while forums discuss its scalability challenges and cost-effectiveness.

The compound’s stability under ambient conditions and compatibility with diverse reagents make it a staple in R&D. As AI-driven molecular design gains traction, 1211523-18-0 is increasingly modeled for virtual screening libraries. Future prospects include exploring its catalytic applications and polymeric materials, positioning it at the intersection of interdisciplinary innovation.